Cas no 1806916-43-7 (Methyl 3-chloro-6-(difluoromethyl)-2-fluoropyridine-5-carboxylate)

• Product Name: Methyl 3-chloro-6-(difluoromethyl)-2-fluoropyridine-5-carboxylate
• CAS No: 1806916-43-7
• MF: C₈H₅ClF₃NO₂
• MW: 239.579011678696
• CID: 4869133
• Update Time: 2025-05-20

Methyl 3-chloro-6-(difluoromethyl)-2-fluoropyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-6-(difluoromethyl)-2-fluoropyridine-5-carboxylate

• Inchi： 1S/C8H5ClF3NO2/c1-15-8(14)3-2-4(9)7(12)13-5(3)6(10)11/h2,6H,1H3
• InChI Key： NTQSCFDMJSWESQ-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C(C(F)F)C(C(=O)OC)=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-chloro-6-(difluoromethyl)-2-fluoropyridine-5-carboxylate

Methyl 3-chloro-6-(difluoromethyl)-2-fluoropyridine-5-carboxylate (CAS No. 1806916-43-7): An Overview

Methyl 3-chloro-6-(difluoromethyl)-2-fluoropyridine-5-carboxylate (CAS No. 1806916-43-7) is a versatile organic compound with significant applications in the pharmaceutical and agrochemical industries. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential in developing novel therapeutic agents and agricultural products. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements associated with this compound.

The molecular formula of Methyl 3-chloro-6-(difluoromethyl)-2-fluoropyridine-5-carboxylate is C₉H₆ClF₃N₂O₂, and its molecular weight is approximately 254.59 g/mol. The compound features a pyridine ring substituted with a chlorine atom, a difluoromethyl group, and a fluorine atom, along with a methyl ester group. These functional groups contribute to its unique chemical and physical properties, making it an attractive candidate for various applications.

In terms of synthesis, Methyl 3-chloro-6-(difluoromethyl)-2-fluoropyridine-5-carboxylate can be prepared through several methods. One common approach involves the reaction of 3-chloro-6-(difluoromethyl)-2-fluoropyridine-5-carboxylic acid with methanol in the presence of a suitable catalyst. This method yields high purity and good yields, making it suitable for large-scale production. Another method involves the coupling of 3-chloro-6-(difluoromethyl)-2-fluoroaniline with methyl chloroformate, followed by cyclization to form the pyridine ring.

The biological activity of Methyl 3-chloro-6-(difluoromethyl)-2-fluoropyridine-5-carboxylate has been extensively studied in recent years. Research has shown that this compound exhibits potent insecticidal properties, making it a valuable component in the development of new agricultural pesticides. Its ability to disrupt the nervous systems of insects while maintaining low toxicity to mammals has made it an attractive candidate for environmentally friendly pest control solutions.

Beyond its agricultural applications, Methyl 3-chloro-6-(difluoromethyl)-2-fluoropyridine-5-carboxylate has also shown promise in the pharmaceutical industry. Studies have indicated that this compound possesses antiviral and anticancer activities. For instance, recent research published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit significant inhibitory effects against certain viral strains, including influenza and herpes viruses. Additionally, preliminary studies have suggested that these derivatives may have potential as anticancer agents, particularly against breast and lung cancer cell lines.

The safety profile of Methyl 3-chloro-6-(difluoromethyl)-2-fluoropyridine-5-carboxylate is an important consideration for both industrial and research applications. Toxicological studies have demonstrated that this compound has low acute toxicity when administered orally or dermally. However, as with any chemical compound, proper handling and storage protocols should be followed to ensure safety in the laboratory and industrial settings.

In conclusion, Methyl 3-chloro-6-(difluoromethyl)-2-fluoropyridine-5-carboxylate (CAS No. 1806916-43-7) is a multifaceted compound with significant potential in both agricultural and pharmaceutical applications. Its unique chemical structure and biological activities make it an important molecule for ongoing research and development efforts. As new studies continue to uncover its properties and potential uses, this compound is likely to play an increasingly important role in various fields of science and technology.